Cas no 77392-67-7 (1-Cyano-8-methoxynaphthalene)

• Product Name: 1-Cyano-8-methoxynaphthalene
• CAS No: 77392-67-7
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 4935376
• Update Time: 2025-10-28

1-Cyano-8-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-1-naphthonitrile
• 1-Cyano-8-methoxynaphthalene

• Inchi： 1S/C12H9NO/c1-14-11-7-3-5-9-4-2-6-10(8-13)12(9)11/h2-7H,1H3
• InChI Key： QDWKPSWUNDCNSK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C2C=CC=C(C#N)C2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 33

Additional information on 1-Cyano-8-methoxynaphthalene

1-Cyano-8-methoxynaphthalene (CAS No. 77392-67-7): A Versatile Intermediate in Organic Synthesis

The compound 1-Cyano-8-methoxynaphthalene (CAS No. 77392-67-7) is a specialized organic chemical that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This naphthalene derivative, characterized by its cyano (-CN) and methoxy (-OCH3) functional groups, serves as a critical building block in the synthesis of complex molecules. Its unique structural features make it a valuable intermediate for researchers and industries aiming to develop innovative compounds with tailored properties.

In recent years, the demand for 1-Cyano-8-methoxynaphthalene has surged due to its role in the development of fluorescent dyes, organic electronic materials, and pharmaceutical intermediates. With the growing interest in sustainable chemistry, this compound has also been explored for its potential in green synthesis and catalysis. Researchers are particularly intrigued by its ability to participate in cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds for advanced materials.

The CAS No. 77392-67-7 identifier ensures precise identification of this compound in global databases, facilitating its use in regulatory compliance and safety assessments. Its molecular formula, C₁₂H₉NO, and molecular weight of 183.21 g/mol, are key parameters for laboratory applications. The compound's solubility in organic solvents like dichloromethane and ethanol further enhances its utility in synthetic workflows.

One of the most frequently searched questions related to 1-Cyano-8-methoxynaphthalene is its synthetic route. Typically, it is prepared through the cyanation of 8-methoxynaphthalene derivatives or via nucleophilic substitution reactions. Another common query revolves around its stability and storage conditions, which are crucial for maintaining its reactivity in long-term applications. Proper storage in cool, dry environments under inert atmospheres is recommended to preserve its integrity.

The compound's relevance extends to the pharmaceutical industry, where it is employed in the synthesis of bioactive molecules targeting various diseases. Its naphthalene core is a common motif in drugs with anti-inflammatory and anticancer properties. Additionally, the methoxy group enhances the compound's electron-donating capacity, making it a candidate for photovoltaic materials in solar cell research.

From an environmental perspective, 1-Cyano-8-methoxynaphthalene aligns with the principles of green chemistry due to its potential for atom-efficient transformations. Researchers are actively investigating its use in catalytic processes that minimize waste and energy consumption. This focus on sustainability has made it a topic of interest in academic and industrial forums.

In summary, 1-Cyano-8-methoxynaphthalene (CAS No. 77392-67-7) is a multifaceted compound with broad applications in modern chemistry. Its structural versatility, combined with its reactivity, positions it as a key player in the development of next-generation materials and therapeutics. As research continues to uncover new uses for this molecule, its importance in scientific and industrial contexts is expected to grow exponentially.